Cas no 779332-75-1 (1,3,5-Triazine-2,4,6(1H,3H,5H)-trione, 1-dodecyl-)
779332-75-1 structure
Product Name:1,3,5-Triazine-2,4,6(1H,3H,5H)-trione, 1-dodecyl-
CAS No:779332-75-1
MF:C15H27N3O3
MW:297.39318394661
CID:530522
PubChem ID:15946275
Update Time:2025-04-19
1,3,5-Triazine-2,4,6(1H,3H,5H)-trione, 1-dodecyl- Chemical and Physical Properties
Names and Identifiers
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- 1,3,5-Triazine-2,4,6(1H,3H,5H)-trione, 1-dodecyl-
- 1-dodecyl-1,3,5-triazinane-2,4,6-trione
- DTXSID10580126
- 779332-75-1
- SCHEMBL11357728
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- Inchi: 1S/C15H27N3O3/c1-2-3-4-5-6-7-8-9-10-11-12-18-14(20)16-13(19)17-15(18)21/h2-12H2,1H3,(H2,16,17,19,20,21)
- InChI Key: LSIRZJSYTXAEGV-UHFFFAOYSA-N
- SMILES: O=C1NC(NC(N1CCCCCCCCCCCC)=O)=O
Computed Properties
- Exact Mass: 297.20524173g/mol
- Monoisotopic Mass: 297.20524173g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 11
- Complexity: 338
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 78.5Ų
1,3,5-Triazine-2,4,6(1H,3H,5H)-trione, 1-dodecyl- Related Literature
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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